Cas no 40264-04-8 ((1S,2S)-2-phenylcyclopentan-1-amine)

• Product Name: (1S,2S)-2-phenylcyclopentan-1-amine
• CAS No: 40264-04-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 324454
• PubChem ID: 13676001
• Update Time: 2025-04-19

(1S,2S)-2-phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-Phenylcyclopentanamine
• (+/-)-trans-2-phenyl-cyclopentylamine
• Cyclopentanamine, 2-phenyl-, (1R,2R)-rel-
• (±)-cis-2-Phenylcyclopentanamine
• (1S,2S)-2-phenylcyclopentan-1-amine
• SCHEMBL4418958
• cis-2-phenyl-cyclopentylamine
• AM20040408
• AKOS015900078
• AS-82059
• AKOS015854165
• EN300-183375
• E81665
• 40264-04-8
• Rel-(1R，2R)-2-Phenylcyclopentan-1-Amine
• DB-000722

• Inchi： 1S/C11H15N/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t10-,11-/m0/s1
• InChI Key： VNGYTYNUZHDMPP-QWRGUYRKSA-N
• SMILES： N[C@H]1CCC[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.12
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.2±29.0 ºC (760 Torr),
• Flash Point: 114.5±19.6 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.98170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines